Cas no 151823-14-2 (Sapacitabine)

Sapacitabine is an orally administered nucleoside analog prodrug with demonstrated antineoplastic activity. It is metabolized into CNDAC (2’-C-cyano-2’-deoxy-1-β-D-arabino-pentofuranosylcytosine), a unique cytidine analog that induces single-strand DNA breaks and subsequent double-strand breaks during DNA replication, leading to cell cycle arrest and apoptosis. Sapacitabine exhibits activity against a range of hematologic malignancies and solid tumors, with particular interest in its potential for treating acute myeloid leukemia (AML) and myelodysplastic syndromes (MDS). Its oral bioavailability and distinct mechanism of action, which includes resistance to deamination by cytidine deaminase, make it a promising candidate for combination therapies and overcoming resistance to conventional nucleoside analogs. Clinical studies highlight its manageable safety profile and efficacy in refractory/relapsed settings.

Sapacitabine structure

Product Name:Sapacitabine

CAS No:151823-14-2

MF:C₂₆H₄₂N₄O₅

MW:490.63548707962

MDL:MFCD00919466

CID:65253

PubChem ID:153970

Update Time:2025-10-29

Sapacitabine Chemical and Physical Properties

Names and Identifiers

- CS-682
- Sapacitabine
- N-[1-[(2R,3S,4S,5R)-3-Cyano-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]hexadecanamide
- CYC-682
- CNDAC
- CYC 682
- Sapacitabine (CYC682)
- 1-(2-Deoxy-2-cyano-β-D-arabinofuranosyl)cytosine
- 1-(2-C-Cyano-2-deoxy-β-D-arabino-pentofuranosyl)cytosine
- 2'-cyano-2'-deoxy-N4-palMitoyl-1-β-D-arabinofuranosyl-cytosine, sapacitabine, CYC682
- 4-Amino-1-[(3β-cyano-4α-hydroxy-5β-hydroxymethyltetrahydrofuran)-2β-yl]pyrimidin-2(1H)-one
- 1-(2-cyano-2-deoxy-β-D-arabinofuranosyl)-4-(palMitoylaMino)pyriMidin-2(1H)-one,Sapacitabine
- Sapacitabine [USAN:INN]
- SAPACITABINE [INN]
- EX-A1617
- CS682
- D09722
- DB06365
- N-(1-(2-CYANO-2-DEOXY-.BETA.-D-ARABINOFURANOSYL)-2-OXO-1,2-DIHYDROPYRIMIDIN-4- YL)HEXADECANAMIDE
- CYC682
- SAPACITABINE [USAN]
- SCHEMBL711854
- 151823-14-2
- HY-16445
- Q7420893
- W335P73C3L
- SAPACITABINE [MART.]
- SAPACITABINE [WHO-DD]
- Sapacitabine (USAN/INN)
- N-(1-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl)hexadecanamide
- DTXSID90164887
- sapacitabinum
- Hexadecanamide, N-(1-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl)-
- MS-29120
- CHEMBL2105681
- 2'-C-cyano-2'-deoxy-1-arabinofuranosyl-N(4)-palmitoylcytosine
- 1-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)-4-(hexadecanoylamino)pyrimidin-2(1H)-one
- sapacitabina
- CS-0006340
- NSC791785
- HEXADECANAMIDE, N-(1-(2-CYANO-2-DEOXY-.BETA.-D-ARABINOFURANOSYL)-1,2-DIHYDRO-2-OXO-4- PYRIMIDINYL)-
- AC-36130
- CS 682
- N-(1-((2R,3S,4S,5R)-3-cyano-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)palmitamide
- N-[1-(2-cyano-2-deoxy-beta-D-arabinofuranosyl)-2-oxo-1,2-dihydropyrimidine-4-yl]hexadecanamide
- LBGFKUUHOPIEMA-PEARBKPGSA-N
- CS682;CYC682
- PCNDAC
- CHEBI:145429
- NSC-791785
- UNII-W335P73C3L
- NS00071064
- Sapacitabine (CYC682)?
- G12879
- GLXC-10703
- N-[1-(2-Cyano-2-deoxy-ss-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]hexadecanamide; CS 682; CS 682
- MDL： MFCD00919466
- Inchi： 1S/C26H42N4O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(32)28-22-16-17-30(26(34)29-22)25-20(18-27)24(33)21(19-31)35-25/h16-17,20-21,24-25,31,33H,2-15,19H2,1H3,(H,28,29,32,34)/t20-,21+,24-,25+/m0/s1
- InChI Key： LBGFKUUHOPIEMA-PEARBKPGSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H](C#N)[C@@H]1N1C(N=C(C=C1)NC(CCCCCCCCCCCCCCC)=O)=O)O

Computed Properties

Exact Mass: 490.31600
Monoisotopic Mass: 490.316
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 35
Rotatable Bond Count: 17
Complexity: 775
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 135A^2
XLogP3: 5.2

Experimental Properties

Density: 1.21
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.574
PSA: 137.47000
LogP: 4.12648

Sapacitabine Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Sapacitabine Pricemore >>

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